(4-Amino-2-fluoro-5-methoxyphenyl)(morpholino)methanone

• Molecular Formula: C12H15FN2O3
• Molecular Weight: 254.26 g/mol
• IUPAC Name: (4-amino-2-fluoro-5-methoxyphenyl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C12H15FN2O3/c1-17-11-6-8(9(13)7-10(11)14)12(16)15-2-4-18-5-3-15/h6-7H,2-5,14H2,1H3
• InChI Key: ZGEFJQYUWKKSKT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)N2CCOCC2)F)N

Description

(4-Amino-2-fluoro-5-methoxyphenyl)(morpholino)methanone is a useful research compound. Its molecular formula is C12H15FN2O3 and its molecular weight is 254.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-amino-2-fluoro-5-methoxybenzoic acid (600 mg, 3.24 mmol), morpholine (564 mg, 6.48 mmol), HATU ((O-(7-azabenzotriazol-1-yl)-N,N,N′,N′-tetramethyluronium hexafluorophosphate, 1.85 g, 4.86 mmol), DIPEA (diisopropyl ethylamine, 836 mg, 6.48 mmol), and CH2Cl2 (20 mL) was stirred at room temperature for 6 h. The solvent was removed under reduced pressure and the residue was purified by silica-gel column chromatography to afford the title compound (560 mg, 68%).